Cas no 4341-76-8 (ethyl but-2-ynoate)

ethyl but-2-ynoate structure
ethyl but-2-ynoate structure
Product Name:ethyl but-2-ynoate
CAS No:4341-76-8
MF:C6H8O2
MW:112.126522064209
MDL:MFCD00015182
CID:44957
PubChem ID:24866611
Update Time:2025-04-18

ethyl but-2-ynoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-butynoate
    • Tetrolic acid methyl ester
    • 2-Butynoic acid ethyl ester~Ethyl tetrolate
    • ethyl but-2-ynoate
    • ETHYL TETROLATE
    • Ethyl-2-butynoate
    • 2-Butynoic Acid Ethyl Ester
    • Ethyl cyanoforMate
    • Tetrolic Acid Ethyl Ester
    • Tetrolicacid, ethyl ester (6CI,7CI,8CI)
    • Ethyl 1-propynecarboxylate
    • Ethyl 3-methylpropiolate
    • but-2-ynoic acid ethyl ester
    • 2-Butynoic acid, ethyl ester
    • FCJJZKCJURDYNF-UHFFFAOYSA-N
    • Tetrolic acid, ethyl ester
    • KSC238G0H
    • ethyl but-2-ynoat
    • SBB069554
    • RW2
    • InChI=1/C6H8O2/c1-3-5-6(7)8-4-2/h4H2,1-2H
    • CHEMBL4094027
    • SCHEMBL125810
    • AKOS015919556
    • SY037256
    • EN300-79876
    • J-802203
    • W-106229
    • PD168606
    • Ethyl 2-butynoate, 98%
    • CS-W009547
    • MFCD00015182
    • DTXSID20195846
    • NS00031341
    • 4341-76-8
    • T1052
    • AM86969
    • AB01182
    • EINECS 224-395-6
    • FT-0611643
    • 6UG3A7S3GB
    • 3-AMINO-N-[2-[(2-SULFOXY)ETHYL]-SULFONYL]ETHYLBENZAMIDE,SODIUM
    • UNII-6UG3A7S3GB
    • AS-14742
    • DB-051080
    • Ethyl2-butynoate
    • MDL: MFCD00015182
    • Inchi: 1S/C6H8O2/c1-3-5-6(7)8-4-2/h4H2,1-2H3
    • InChI Key: FCJJZKCJURDYNF-UHFFFAOYSA-N
    • SMILES: O(C(C#CC)=O)CC
    • BRN: 1744948

Computed Properties

  • Exact Mass: 112.05200
  • Monoisotopic Mass: 112.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.962 g/mL at 25 °C(lit.)
  • Boiling Point: 163°C
  • Flash Point: Fahrenheit: 143.6 ° f
    Celsius: 62 ° c
  • Refractive Index: n20/D 1.436(lit.)
  • Water Partition Coefficient: Miscible with water, chloroform and ethyl acetate.
  • PSA: 26.30000
  • LogP: 0.57280
  • Sensitiveness: Air Sensitive
  • Solubility: Uncertain

ethyl but-2-ynoate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:1993
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10-23
  • Hazardous Material Identification: Xi
  • HazardClass:3.2
  • PackingGroup:III
  • Storage Condition:Store at room temperature
  • Packing Group:III
  • Hazard Level:3.2
  • Risk Phrases:R36/37/38
  • Packing Group:III
  • Safety Term:3.2

ethyl but-2-ynoate Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

ethyl but-2-ynoate Pricemore >>

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ethyl but-2-ynoate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4341-76-8)Ethyl 2-butynoate
Order Number:sfd9328
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4341-76-8)2-丁炔酸乙酯
Order Number:LE5871411
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4341-76-8)ethyl but-2-ynoate
Order Number:A826277
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):173.0/605.0
Email:sales@amadischem.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4341-76-8)Ethyl 2-butynoate
sfd9328
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4341-76-8)2-丁炔酸乙酯
LE5871411
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email